Cas no 637750-87-9 (3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate)

3-(2-Ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate is a synthetic chromene derivative with potential applications in pharmaceutical and agrochemical research. Its molecular structure combines a chromene core with ethoxyphenoxy and pivalate (2,2-dimethylpropanoate) functional groups, suggesting utility as an intermediate or active ingredient in specialized formulations. The compound's stability is enhanced by the sterically hindered pivalate moiety, while the ethoxyphenoxy substitution may influence solubility and bioavailability. Its chromene scaffold is of interest for bioactivity studies, particularly in modulating oxidative or enzymatic pathways. This compound is suited for experimental use in drug discovery or crop protection, where tailored functionalization is critical for target specificity. Handling requires standard laboratory precautions due to its organic nature.

3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate structure

637750-87-9 structure

Product Name:3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate

CAS No:637750-87-9

MF:C₂₃H₂₄O₆

MW:396.433067321777

CID:5554629

Update Time:2025-06-12

3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate Chemical and Physical Properties

Names and Identifiers

- 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl pivalate
- 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate
- Inchi： 1S/C23H24O6/c1-6-26-17-9-7-8-10-18(17)29-21-14(2)27-19-13-15(11-12-16(19)20(21)24)28-22(25)23(3,4)5/h7-13H,6H2,1-5H3
- InChI Key： VOVLFDJABRYLKT-UHFFFAOYSA-N
- SMILES： C(OC1=CC=C2C(=C1)OC(C)=C(OC1=CC=CC=C1OCC)C2=O)(=O)C(C)(C)C

3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3139-1682-2μmol	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	2μmol	$57.0	2023-08-01
Life Chemicals	F3139-1682-5μmol	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	5μmol	$63.0	2023-08-01
Life Chemicals	F3139-1682-10μmol	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	10μmol	$69.0	2023-08-01
Life Chemicals	F3139-1682-20μmol	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	20μmol	$79.0	2023-08-01
Life Chemicals	F3139-1682-1mg	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	1mg	$54.0	2023-08-01
Life Chemicals	F3139-1682-2mg	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	2mg	$59.0	2023-08-01
Life Chemicals	F3139-1682-3mg	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	3mg	$63.0	2023-08-01
Life Chemicals	F3139-1682-4mg	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	4mg	$66.0	2023-08-01
Life Chemicals	F3139-1682-5mg	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	5mg	$69.0	2023-08-01
Life Chemicals	F3139-1682-10mg	3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate	637750-87-9	90%+	10mg	$79.0	2023-08-01

3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate Related Literature

1. An artificial photosynthesis system comprising a covalent triazine framework as an electron relay facilitator for photochemical carbon dioxide reduction†

Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
3. An approach for correlating the structural and electrical properties of Zr4+-modified SrBi4Ti4O15/SBT ceramic

Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†

Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
5. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187

Related Categories

Additional information on 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate

Research Brief on 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate (CAS: 637750-87-9)

Recent studies on the compound 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate (CAS: 637750-87-9) have highlighted its potential applications in the field of chemical biology and pharmaceutical research. This chromene derivative has garnered attention due to its unique structural properties and promising biological activities. The compound's molecular framework, featuring a chromene core with ethoxyphenoxy and pivalate ester substituents, suggests potential interactions with various biological targets, making it a candidate for further pharmacological investigation.

One of the key areas of interest is the compound's role as a modulator of enzymatic activity. Preliminary in vitro studies indicate that 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate exhibits inhibitory effects on specific cytochrome P450 enzymes, which are critical in drug metabolism. This property could have significant implications for drug-drug interactions and the development of co-administered therapies. Researchers are particularly interested in its potential to enhance the bioavailability of other therapeutic agents by modulating metabolic pathways.

In addition to its metabolic effects, recent investigations have explored the compound's anti-inflammatory and antioxidant properties. Experimental models have demonstrated that the chromene derivative can attenuate oxidative stress and reduce pro-inflammatory cytokine production. These findings suggest potential applications in treating inflammatory diseases, such as rheumatoid arthritis or neurodegenerative disorders. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

The synthesis and optimization of 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate have also been a focus of recent research. Advances in synthetic methodologies have enabled more efficient production of the compound, with improved yields and purity. These developments are critical for scaling up production for preclinical and clinical studies. Additionally, structure-activity relationship (SAR) studies are underway to identify analogs with enhanced potency and selectivity.

Despite the promising findings, challenges remain in the development of this compound. Pharmacokinetic studies have revealed limited oral bioavailability, prompting researchers to explore formulation strategies such as nanoparticle encapsulation or prodrug approaches. Furthermore, the precise mechanism of action remains to be fully elucidated, necessitating further mechanistic studies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into therapeutic applications.

In conclusion, 3-(2-ethoxyphenoxy)-2-methyl-4-oxo-4H-chromen-7-yl 2,2-dimethylpropanoate represents a promising candidate for further development in chemical biology and pharmaceutical research. Its multifaceted biological activities, coupled with advances in synthetic chemistry, position it as a valuable tool for understanding disease mechanisms and developing novel therapeutics. Future research should focus on addressing the current limitations and exploring its full therapeutic potential.